Cas no 885271-22-7 (2-(5-fluoro-1H-indazol-3-yl)acetic acid)

2-(5-fluoro-1H-indazol-3-yl)acetic acid is a versatile organic compound with significant applications in synthetic chemistry. This compound exhibits high purity and stability, facilitating its use in various reactions. Its fluorinated indazole group imparts unique reactivity, enabling efficient synthesis of complex molecules. The compound is ideal for research in drug discovery and material science, offering a valuable tool for scientists in these fields.

2-(5-fluoro-1H-indazol-3-yl)acetic acid structure

885271-22-7 structure

Product Name:2-(5-fluoro-1H-indazol-3-yl)acetic acid

CAS No:885271-22-7

MF:C₉H₇FN₂O₂

MW:194.162485361099

MDL:MFCD06739143

CID:710797

PubChem ID:53411493

Update Time:2025-10-15

2-(5-fluoro-1H-indazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Indazole-3-aceticacid, 5-fluoro-
- (5-Fluoro-1H-indazol-3-yl)acetic acid
- 2-(5-fluoro-2H-indazol-3-yl)acetic acid
- 1H-Indazole-3-aceticacid,5-fluoro
- 2-(5-fluoro-1H-indazol-3-yl)acetic acid
- 5-Fluoro-1H-indazole-3-acetic acid (ACI)
- DB-077376
- DTXSID10696473
- CS-0102739
- 5-Fluoro-1H-indazole-3-acetic acid pound>>1H-Indazole-3-aceticacid,5-fluoro-
- SCHEMBL14979246
- (5-Fluoro-1H-indazol-3-yl)-acetic acid, AldrichCPR
- AB28697
- AKOS006228326
- 2-(5-FLUORO-1H-INDAZOL-3-YL)ACETICACID
- 885271-22-7
- MILWWVRZISGHQU-UHFFFAOYSA-N
- AS-64146
- MFCD06739143
- (5-FLUORO-2H-INDAZOL-3-YL)ACETIC ACID
- D76304
- (5-FLUORO-1H-INDAZOL-3-YL)-ACETIC ACID
- BCP29634
- MDL： MFCD06739143
- Inchi： 1S/C9H7FN2O2/c10-5-1-2-7-6(3-5)8(12-11-7)4-9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
- InChI Key： MILWWVRZISGHQU-UHFFFAOYSA-N
- SMILES： O=C(CC1C2C(=CC=C(C=2)F)NN=1)O

Computed Properties

Exact Mass: 194.04900
Monoisotopic Mass: 194.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66A^2
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.2

Experimental Properties

Density: 1.531
Boiling Point: 436.9°C at 760 mmHg
Flash Point: 218°C
Refractive Index: 1.676
PSA: 65.98000
LogP: 1.32910

2-(5-fluoro-1H-indazol-3-yl)acetic acid Security Information

Hazard Category Code： 22
Hazardous Material Identification：

2-(5-fluoro-1H-indazol-3-yl)acetic acid Pricemore >>

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